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Compound of Interest

Compound Name: Gymnoside I

Cat. No.: B12374225 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential procedural

guidance for the personal protective equipment (PPE), handling, and disposal of Gymnoside I.

Physical and Chemical Properties of Gymnoside I
A summary of the known quantitative data for Gymnoside I is presented below for easy

reference.[1]
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Property Value

Molecular Formula C₂₁H₃₀O₁₁

Molecular Weight 458.5 g/mol

IUPAC Name

(3R)-3-hydroxy-5-methyl-3-[[4-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]methoxycarbonyl]hexanoic acid

CAS Number 899430-01-4

Physical Description Solid (presumed)

Solubility Information not available

Storage Temperature
Room temperature in continental US; may vary

elsewhere.[2]

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Gymnoside I is not readily available, based on

general guidelines for handling chemical compounds of this nature, the following hazards

should be assumed:

Acute Oral Toxicity: May be harmful if swallowed.[3][4]

Skin Irritation: May cause skin irritation.[3][4]

Eye Irritation: May cause serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[3][4]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.[4]
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Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves, eye protection, and face protection.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk.

Personal Protective Equipment (PPE) for Gymnoside I

Lab Coat or Gown

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Glasses with Side Shields
or Goggles

Face Shield
(when splash hazard exists)

NIOSH-Approved Respirator
(if generating dust or aerosols)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for handling Gymnoside I.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.

[5] A face shield may be necessary if there is a risk of splashing.[6]
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Skin Protection: A standard laboratory coat should be worn.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[7][8] Always

inspect gloves for integrity before use and practice proper glove removal technique to avoid

skin contact.[3]

Respiratory Protection: If the material is in powder form and there is a risk of generating

dust, or if aerosols may be created, a NIOSH-approved respirator should be used.[6][9] Work

should ideally be conducted in a chemical fume hood.

Operational and Disposal Plans
A structured workflow for handling and disposing of Gymnoside I is critical for maintaining a

safe laboratory environment.

Experimental Workflow
The following diagram outlines the procedural steps for the safe handling of Gymnoside I
during experimental use.
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Experimental Workflow for Gymnoside I

Preparation:
- Review SDS (if available)

- Don appropriate PPE

Handling:
- Work in a well-ventilated area

  or chemical fume hood
- Avoid generating dust

Experimentation:
- Follow established laboratory protocols

- Prevent spills

Decontamination:
- Clean work surfaces

- Decontaminate equipment

Waste Disposal:
- Segregate and label all waste streams

Click to download full resolution via product page

Figure 2. Step-by-step workflow for the safe handling of Gymnoside I.

First Aid Measures
In the event of exposure, immediate action is necessary:
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[10]

If on Skin: Remove contaminated clothing immediately. Wash the affected area thoroughly

with soap and plenty of water.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[3]

Spill and Disposal Procedures
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Management:

Evacuate the immediate area.

Ensure proper PPE is worn before re-entering the area.

For solid spills, carefully sweep or scoop up the material to avoid creating dust and place it

in a labeled, sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

labeled, sealed container.

Clean the spill area thoroughly.

Waste Disposal:

All waste containing Gymnoside I, including contaminated PPE and cleaning materials,

should be treated as hazardous waste.

Collect waste in designated, properly labeled, and sealed containers.[11]
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Do not mix with other waste streams unless explicitly instructed by your institution's

environmental health and safety (EHS) office.

Dispose of the waste through a licensed professional waste disposal service in

accordance with all federal, state, and local regulations.[10][12] Contact your institution's

EHS office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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